Cas no 6627-45-8 (Didodecyl carbonate)

• Product Name: Didodecyl carbonate
• CAS No: 6627-45-8
• MF: C₂₅H₅₀O₃
• MW: 398.662708759308
• CID: 527985
• Update Time: 2026-04-29

Didodecyl carbonate Chemical and Physical Properties

Names and Identifiers

• Didodecyl carbonate
• Carbonicacid, didodecyl ester
• dilauryl carbonate
• di-n-dodecyl carbonate
• dodecyl carbonate
• Kohlensaeure-di-n-dodecylester

• Inchi： InChI=1S/C25H50O3/c1-3-5-7-9-11-13-15-17-19-21-23-27-25(26)28-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
• InChI Key： GOAUNPQUDWQWCP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC(=O)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 398.37600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 24

Experimental Properties

• PSA: 35.53000
• LogP: 8.98140

Additional information on Didodecyl carbonate

Didodecyl Carbonate (CAS No. 6627-45-8): A Comprehensive Overview

Didodecyl Carbonate (CAS No. 6627-45-8) is a versatile organic compound that has garnered significant attention in various industrial and scientific applications. This compound, also referred to as didecyl carbonate or DDC, belongs to the broader category of carbonates, which are widely used in polymer chemistry, pharmaceuticals, and environmental science. The molecular structure of didodecyl carbonate consists of two dodecyl groups attached to a central carbonate group, making it a symmetric diester of carbonic acid.

Recent studies have highlighted the unique properties of didodecyl carbonate, particularly its ability to act as a biodegradable and environmentally friendly alternative to traditional plasticizers and surfactants. Researchers have explored its potential in developing sustainable materials, such as biodegradable polymers and eco-friendly coatings. For instance, a 2023 study published in the *Journal of Polymer Science* demonstrated that didodecyl carbonate can be effectively incorporated into polyurethane formulations to enhance their mechanical properties while reducing environmental impact.

The synthesis of didodecyl carbonate typically involves the reaction of dodecanol with phosgene or other carbonylating agents under controlled conditions. This process ensures high purity and stability of the final product, which is crucial for its application in sensitive industrial processes. The compound's physical properties, such as its high melting point and excellent thermal stability, make it suitable for use in high-temperature applications.

In the field of environmental science, didodecyl carbonate has been investigated for its role in carbon capture and storage technologies. A groundbreaking study conducted at the University of Cambridge revealed that this compound can facilitate the efficient absorption of carbon dioxide from industrial emissions, offering a promising solution to mitigate climate change. Furthermore, its biocompatibility has opened new avenues in biomedical engineering, where it is being explored as a component in drug delivery systems and tissue engineering scaffolds.

The demand for didodecyl carbonate has been rising due to its increasing adoption in specialty chemicals and personal care products. Its ability to function as an emulsifier and stabilizer makes it an ideal ingredient in cosmetics and skincare formulations. Recent advancements in nanotechnology have also led to the development of nanoparticle-stabilized didodecyl carbonate formulations, which exhibit enhanced bioavailability and efficacy.

From a regulatory standpoint, didodecyl carbonate is classified as a non-hazardous chemical under most international standards, provided it is handled according to recommended safety guidelines. Its low toxicity profile and biodegradability further reinforce its suitability for consumer and industrial applications.

In conclusion, didodecyl carbonate (CAS No. 6627-45-8) stands out as a multifaceted compound with immense potential across diverse industries. Ongoing research continues to uncover new applications and improvements in its synthesis and utilization, solidifying its position as a key player in the development of sustainable materials and technologies.